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Compound of Interest

Compound Name: Strontium nitride

Cat. No.: B576871 Get Quote

This technical support center provides essential information, troubleshooting guides, and

experimental protocols for researchers and scientists working with the thermal decomposition

of strontium nitride.

Frequently Asked Questions (FAQs)
Q1: What is the thermal decomposition temperature of strontium nitride?

A1: Strontium nitride (Sr₃N₂) undergoes thermal decomposition at temperatures above 1300

°C when heated in an inert atmosphere.

Q2: What are the expected products of the thermal decomposition of strontium nitride?

A2: In an inert atmosphere, strontium nitride decomposes to yield strontium metal and

nitrogen gas, as described by the following reaction:

Sr₃N₂(s) → 3Sr(l) + N₂(g)

Q3: My sample shows a weight gain or the final product is a white powder instead of a metallic

residue. What went wrong?

A3: This indicates the presence of oxygen in your experimental system. Strontium nitride is

highly reactive with oxygen, especially at elevated temperatures, which leads to the formation

of strontium oxide (SrO). Ensure your system is completely leak-tight and purged with a high-
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purity inert gas. Strontium nitride itself is also sensitive to moisture and air, and should be

handled exclusively in an inert atmosphere, such as a glovebox.[1][2]

Q4: The decomposition appears incomplete, or the observed weight loss is less than

theoretically expected. What are the possible causes?

A4: Incomplete decomposition can occur for several reasons:

Insufficient Temperature: The furnace temperature may not have consistently reached the

required >1300 °C. Calibrate your thermogravimetric analyzer (TGA) or furnace to ensure

temperature accuracy.

Insufficient Time: The sample may not have been held at the decomposition temperature for

a long enough duration to allow the reaction to go to completion.

High Gas Pressure: If the pressure of the nitrogen gas product builds up in a sealed or

poorly vented system, it can slow down or inhibit the decomposition process. Ensure proper

venting for the evolved nitrogen gas.

Q5: What type of crucible should I use for high-temperature experiments with strontium
nitride?

A5: Due to the high decomposition temperature (>1300 °C) and the reactive nature of the

strontium metal product, the choice of crucible is critical.

Recommended: Tungsten or high-purity alumina (Al₂O₃) crucibles are suitable as they are

chemically inert to strontium at these temperatures and have very high melting points.[3][4]

Avoid: Platinum crucibles should be avoided as the resulting strontium metal can form alloys

with platinum at high temperatures, which will damage the crucible and contaminate the

sample.

Summary of Thermal Decomposition Data
The quantitative data regarding the thermal decomposition of strontium nitride is summarized

in the table below.
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Parameter Value Atmosphere

Decomposition Onset > 1300 °C Inert

Decomposition Products Strontium (Sr), Nitrogen (N₂) Inert

Reaction Equation Sr₃N₂(s) → 3Sr(l) + N₂(g) Inert

Experimental Protocol: Thermogravimetric Analysis
(TGA) of Strontium Nitride
Objective: To determine the thermal stability and decomposition profile of strontium nitride
using a high-temperature thermogravimetric analyzer.

Materials and Equipment:

Strontium Nitride (Sr₃N₂) powder

High-temperature TGA capable of reaching at least 1500 °C

High-purity inert gas supply (Argon or Nitrogen, >99.999%)

Glovebox with an inert atmosphere (<1 ppm O₂, <1 ppm H₂O)

Alumina (Al₂O₃) or Tungsten crucible

Microbalance (located inside the glovebox)

Procedure:

Sample Preparation (inside a glovebox):

Transfer the TGA crucible and a new, sealed vial of strontium nitride into the glovebox.

Using the microbalance, accurately weigh 5-10 mg of Sr₃N₂ powder directly into the tared

TGA crucible.

Record the precise initial mass of the sample.
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Place the loaded crucible into a sealed container suitable for transfer from the glovebox to

the TGA instrument.

Instrument Setup:

Ensure the TGA furnace and balance chamber are clean and dry.

Place the sealed container with the crucible at the TGA autosampler or opening.

Purge the TGA system with the high-purity inert gas at a flow rate of 50-100 mL/min for at

least 30 minutes to remove any residual air and moisture.

Quickly transfer the crucible from the sealed container to the TGA balance, minimizing any

potential exposure to the ambient atmosphere.

Thermal Program Execution:

Begin the inert gas flow through the furnace.

Allow the balance reading to stabilize.

Program the TGA with the following temperature profile:

Segment 1: Equilibrate at 50 °C.

Segment 2: Ramp the temperature from 50 °C to 1500 °C at a heating rate of 10

°C/min.

Segment 3: Hold isothermally at 1500 °C for 30 minutes to ensure complete

decomposition.

Start the experiment and record the sample mass as a function of temperature and time.

Data Analysis:

Plot the percentage of weight loss versus temperature.

Determine the onset temperature of decomposition from the resulting TGA curve. This is

the temperature at which significant weight loss begins.
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Calculate the total percentage of weight loss from the plateau reached at 1500 °C.

Compare the experimental weight loss to the theoretical weight loss for the reaction Sr₃N₂

→ 3Sr + N₂. The theoretical loss corresponds to the mass of N₂.

Molar mass of Sr₃N₂: ~290.87 g/mol

Molar mass of N₂: ~28.01 g/mol

Theoretical weight loss = (28.01 / 290.87) * 100% ≈ 9.63%

Experimental Workflow Diagram
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Caption: Workflow for TGA of strontium nitride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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